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Compound of Interest

Compound Name: 3,5-Octadien-2-ol

Cat. No.: B3386073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Octadien-2-ol is a conjugated dienol with potential as a versatile precursor in organic

synthesis. Its structure, featuring a secondary alcohol, a chiral center at the C-2 position, and a

conjugated diene system, offers multiple reactive sites for a variety of chemical

transformations. This document provides an overview of its potential applications, reactivity,

and theoretical experimental protocols based on the general reactivity of similar compounds.

Chemical Properties and Reactivity

3,5-Octadien-2-ol is an unsaturated alcohol with the molecular formula C₈H₁₄O. The key

reactive features of this molecule are the secondary alcohol group and the conjugated diene

system. The presence of a chiral center at C-2 means it can exist as (R) and (S) enantiomers,

making it a candidate for stereoselective synthesis.

The secondary alcohol is amenable to standard transformations such as oxidation,

esterification, and etherification. The conjugated diene system can potentially participate in

cycloaddition reactions, such as the Diels-Alder reaction, and other transformations involving

conjugated π-systems.
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Table 1: Physicochemical Properties of 3,5-
Octadien-2-ol

Property Value Unit Source

Molecular Formula C₈H₁₄O - Cheméo

Molecular Weight 126.20 g/mol Cheméo

logP 1.890 - Crippen Calculated

Boiling Point - K Not Available

Melting Point - K Not Available

Note: Experimental physical properties such as boiling and melting points are not readily

available in the cited literature. The logP value is a calculated property.

Potential Synthetic Applications
While specific, detailed protocols for the use of 3,5-octadien-2-ol as a synthetic precursor are

not widely available in the surveyed literature, its structural motifs suggest several potential

applications in organic synthesis. The following sections outline theoretical protocols for key

transformations based on the known reactivity of conjugated dienols.

Application Note 1: Oxidation to 3,5-Octadien-2-one
The oxidation of the secondary alcohol in 3,5-octadien-2-ol would yield the corresponding α,β-

unsaturated ketone, 3,5-octadien-2-one. This ketone is a known flavor component and could

serve as a building block for further synthesis.[1]
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Caption: General workflow for the oxidation of 3,5-octadien-2-ol.

Protocol: Pyridinium Chlorochromate (PCC) Oxidation
Objective: To synthesize 3,5-octadien-2-one from 3,5-octadien-2-ol.

Materials:

3,5-Octadien-2-ol

Pyridinium chlorochromate (PCC)

Anhydrous dichloromethane (DCM)

Silica gel

Diethyl ether

Anhydrous magnesium sulfate

Standard laboratory glassware and magnetic stirrer

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3,5-
octadien-2-ol (1.0 eq) in anhydrous DCM.

Add PCC (1.5 eq) to the solution in one portion.

Stir the reaction mixture vigorously at room temperature for 2-4 hours, monitoring the

reaction progress by thin-layer chromatography (TLC).

Upon completion, dilute the reaction mixture with diethyl ether and pass it through a short

plug of silica gel to remove the chromium salts.

Wash the silica gel plug with additional diethyl ether.

Combine the organic filtrates and wash sequentially with 5% aqueous NaOH, 1 M aqueous

HCl, saturated aqueous NaHCO₃, and brine.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography on silica gel to afford 3,5-octadien-

2-one.

Expected Outcome: 3,5-octadien-2-one as a liquid. The yield and purity should be determined

by standard analytical techniques (NMR, GC-MS).

Application Note 2: Diels-Alder Cycloaddition
The conjugated diene system of 3,5-octadien-2-ol makes it a potential diene for the Diels-

Alder reaction, a powerful tool for the formation of six-membered rings. The reaction with a

suitable dienophile would lead to the formation of a substituted cyclohexene derivative. The

hydroxyl group could direct the stereoselectivity of the cycloaddition.

Signaling Pathway for Diels-Alder Reaction
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Caption: Conceptual pathway for a Diels-Alder reaction.

Protocol: Reaction with N-Phenylmaleimide
Objective: To synthesize a cyclohexene derivative from 3,5-octadien-2-ol via a Diels-Alder

reaction.
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Materials:

3,5-Octadien-2-ol

N-Phenylmaleimide

Toluene or xylene

Anhydrous magnesium sulfate

Standard laboratory glassware for reflux and inert atmosphere

Procedure:

To a solution of 3,5-octadien-2-ol (1.0 eq) in toluene in a round-bottom flask, add N-

phenylmaleimide (1.1 eq).

Heat the reaction mixture to reflux (approximately 110 °C for toluene) under an inert

atmosphere.

Monitor the reaction progress by TLC. The reaction may require several hours to proceed to

completion.

After the reaction is complete, cool the mixture to room temperature.

Remove the solvent under reduced pressure.

The crude product can be purified by recrystallization or flash column chromatography on

silica gel.

Expected Outcome: A substituted cyclohexene adduct. The yield and diastereoselectivity would

need to be determined experimentally.

Future Directions and Research Opportunities
The synthetic utility of 3,5-octadien-2-ol remains an area with significant potential for

exploration. Future research could focus on:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3386073?utm_src=pdf-body
https://www.benchchem.com/product/b3386073?utm_src=pdf-body
https://www.benchchem.com/product/b3386073?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3386073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Asymmetric Catalysis: Utilizing the chirality of 3,5-octadien-2-ol to direct stereoselective

transformations.

Derivatization for Drug Discovery: The synthesis of novel derivatives as potential scaffolds

for medicinal chemistry programs.

Natural Product Synthesis: Employing 3,5-octadien-2-ol as a chiral building block in the total

synthesis of complex natural products.

Disclaimer: The protocols provided are theoretical and based on general chemical principles.

Researchers should conduct a thorough literature search and risk assessment before

attempting any new experimental work. All experiments should be performed in a properly

equipped laboratory with appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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